Cas no 45243-23-0 (H-Arg-Met-OH acetate salt)

• Product Name: H-Arg-Met-OH acetate salt
• CAS No: 45243-23-0
• MF: C₁₁H₂₃N₅O₃S
• MW: 305.397020578384
• CID: 2097694
• PubChem ID: 7019989
• Update Time: 2025-06-28

H-Arg-Met-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• H-Arg-Met-OH
• Arginyl-Methionine
• N-L-Arginyl-L-methionine
• R-M Dipeptide
• RM dipeptide
• ((S)-2-Amino-5-((diaminomethylene)amino)pentanoyl)-L-methionine
• L-arginyl-L-methionine
• Arg-Met
• arginylmethionine
• CHEBI:73817
• Q27144133
• Arginine Methionine dipeptide
• FA108050
• 45243-23-0
• SCHEMBL2543473
• Arginine-Methionine dipeptide
• DA-53839
• N-Arginylmethionine
• (2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylsulfanylbutanoic acid
• H-Arg-Met-OH acetate salt
• HY-P4274
• RM
• L-Arg-L-Met

• Inchi： 1S/C11H23N5O3S/c1-20-6-4-8(10(18)19)16-9(17)7(12)3-2-5-15-11(13)14/h7-8H,2-6,12H2,1H3,(H,16,17)(H,18,19)(H4,13,14,15)/t7-,8-/m0/s1
• InChI Key： ROWCTNFEMKOIFQ-YUMQZZPRSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 305.15216079Da
• Monoisotopic Mass: 305.15216079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 182Ų

Experimental Properties

• LogP: -3.03